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Compound of Interest

Compound Name: L-Threoninol

Cat. No.: B554944

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and is based on publicly available safety data. It is not a substitute for a formal risk assessment
and the user's own due diligence. Always refer to the most current Safety Data Sheet (SDS)
provided by the supplier before handling L-Threoninol.

Introduction

L-Threoninol, a chiral amino alcohol, serves as a versatile building block in the synthesis of
pharmaceuticals and other fine chemicals.[1] Its structural properties make it a valuable
intermediate in drug development and other research applications.[1] As with any chemical
substance, a thorough understanding of its potential hazards and the implementation of
appropriate safety protocols are paramount for ensuring a safe laboratory environment. This
guide provides an in-depth overview of the known safety information, handling precautions, and
emergency procedures for L-Threoninol.

Hazard Identification and Classification

L-Threoninol is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) with the following hazard statements:

e H315: Causes skin irritation.[2][3]
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e H319: Causes serious eye irritation.[2][3]

The signal word associated with these hazards is "Warning".[4] To the best of current
knowledge, the chemical, physical, and toxicological properties of L-Threoninol have not been
thoroughly investigated.[4] No component of this product at levels greater than or equal to
0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[4]

Quantitative Safety and Physical Data

Comprehensive quantitative toxicological data such as LD50 or NOAEL values for L-
Threoninol are not readily available in the public domain from the conducted searches. The
table below summarizes the available physical data for L-Threoninol.

Property Value Source
Physical State Powder, crystal, or chunks [5]
Color White [5]
Molecular Formula C4H11NO2 [1][2][6]
Molecular Weight 105.14 g/mol [2]
Melting Point 49-54 °C (lit.) [51[7]
Solubility Soluble in water [8]
Storage Temperature 0-8°C [1]

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize exposure and
ensure the stability of L-Threoninol.

Handling

e Engineering Controls: Work in a well-ventilated area.[3][4] Provide appropriate exhaust
ventilation at places where dust is formed.[4]
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» Personal Hygiene: Handle in accordance with good industrial hygiene and safety practices.
[3][4] Wash hands before breaks and at the end of the workday.[3][4]

» Practices to Avoid:
o Avoid contact with skin and eyes.[3][4]
o Avoid the formation of dust and aerosols.[3][4]

o Avoid breathing vapors, mist, gas, or dust.[3][4]

Storage

e Store in a cool, dry, and well-ventilated place.[4]
o Keep the container tightly closed.[4]
e Recommended storage temperature is between 0-8°C.[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling L-Threoninol to prevent skin and eye
contact, and respiratory exposure.

o Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-
approved equipment.[4]

¢ Skin Protection:

o Hand Protection: Wear protective gloves that satisfy the specifications of EU Regulation
2016/425 and the standard EN 374 derived from it.[4]

o Body Protection: Wear impervious clothing. The type of protective equipment must be
selected according to the concentration and amount of the dangerous substance at the
specific workplace.[4]

» Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN
143) particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-
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P2 (EU EN 143) respirator cartridges. Use respirators and components tested and approved
under appropriate government standards such as NIOSH (US) or CEN (EU).[4]

Specific Equipment

Particle Respirator
Required Personal Protective Equipment (P95/P1 or highen)
GHS Hazard Classification
Eye/Face Protection : :
Signal Word: Warning Y : Impervious Clothing
Hand Protection

L-Threoninol H315: Causes skin irritation Mandatory PPE -
Body Protection

H319: Causes serious eye irritation - — | Protective Gloves
Respiratory Protection (EN 374)

i Safety Glasses
il (EN166/NIOSH)

Click to download full resolution via product page
GHS Classification and Required PPE for L-Threoninol.

Emergency Procedures
First-Aid Measures

Immediate and appropriate first-aid is crucial in the event of an exposure. Always show the
Safety Data Sheet to the attending physician.[4]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[3][4]

 In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[4]

 In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[4]
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« If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[4]

Exposure to L-Threoninol Occurs

Route of Exposure

Onhalation) (Skin Contact) (Eye Contact) Gngestion)

Immediate First-Aid Act1 ons
A4 v v \ 4

Move to fresh air. Wash off with soap Rinse eyes thoroughly with water Rinse mouth with water.
Give artificial respiration if needed. and plenty of water. for at least 15 minutes. Do NOT induce vomiting.

v \ 4

S Consult a Physician <
- (Show SDS) -

Click to download full resolution via product page

First-Aid Procedures for L-Threoninol Exposure.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][4]

» Specific Hazards: Combustion may produce carbon oxides and nitrogen oxides (NOXx).[4]

o Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]14]

Accidental Release Measures

e Personal Precautions: Use personal protective equipment.[3][4] Avoid dust formation.[3][4]
Ensure adequate ventilation.[3][4] Evacuate personnel to safe areas.[3]
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+ Environmental Precautions: Do not let the product enter drains.[3][4]

+ Containment and Cleaning: Pick up and arrange disposal without creating dust.[3][4] Sweep
up and shovel the material into a suitable, closed container for disposal.[3][4]

L-Threoninol Spill Identified

Ensure Personal Safety:
- Don appropriate PPE
- Evacuate non-essential personnel

@ontrol the Source & Ventilate Area)

Prevent Environmental Contamination:
- Do not allow entry into drains

Clean-up Procedure:
- Avoid creating dust
- Sweep or shovel material

Containment:
- Place in a suitable, closed,
- labeled container for disposal

Dispose of waste according to
local regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554944+#|-threoninol-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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